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An In-depth Technical Guide to the Safe Handling of Acephate-d3

This guide provides comprehensive safety data and handling precautions for Acephate-d3,

intended for researchers, scientists, and professionals in drug development. Acephate-d3 is

the deuterated form of Acephate, an organophosphate insecticide.[1] It is primarily used as an

internal standard for the quantification of Acephate in analytical testing, such as by Gas

Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2] The

toxicological and safety data for Acephate are considered directly applicable to Acephate-d3,

as the deuteration is unlikely to alter its primary chemical reactivity or biological effects.[1]

GHS Hazard Identification and Classification
Acephate is classified as harmful if swallowed and may cause damage to organs through

prolonged or repeated exposure.[3]

Table 1: GHS Classification for Acephate | Category | Classification | Pictogram | Signal Word |

Hazard Statement | | --- | --- | --- | --- | --- | | Acute Toxicity, Oral | Category 4[3][4][5] |

ngcontent-ng-c4139270029="" class="ng-star-inserted"> alt text

| Warning[6] | H302: Harmful if swallowed[4][6][7] | | Specific Target Organ Toxicity (Repeated
Exposure) | Category 1[3] |

alt text
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| Danger[3] | Causes damage to organs through prolonged or repeated exposure[3] |

Precautionary Statements:[4][5]

Prevention:

P264: Wash hands thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

Do not breathe dust.[3]

Response:

P301 + P312 / P301 + P317: IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell.[4][5]

P330: Rinse mouth.[4][5]

Disposal:

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.[4]

Handling and Safety Precautions
Personal Protective Equipment (PPE)
Proper PPE is critical to minimize exposure.

Respiratory Protection: For operations where dust may be generated, wear an approved

respirator.[7] A positive pressure air-supplied respirator is recommended if there is a potential

for uncontrolled release.

Hand Protection: Wear impervious chemical-resistant gloves (e.g., plastic, rubber, neoprene,

or PVC).[3][7] Always wash the outside of gloves before removing them.[8]

Eye Protection: Use safety goggles with side protection or other protective eyewear.[9][10]
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Skin and Body Protection: Wear a long-sleeved shirt, long pants, shoes with socks, and a lab

coat or apron to prevent skin contact.[3][10]

Safe Handling and Storage
Handling: Use only in a well-ventilated area.[8][11] Avoid creating dust.[7][9] Do not eat,

drink, or smoke when handling the product.[7] Wash hands thoroughly before breaks and

after work.[9]

Storage: Store in the original, tightly closed container in a cool, dry, and well-ventilated place.

[7][8] Keep away from food, drink, animal feedingstuffs, and incompatible materials like

strong oxidizers and alkaline substances.[8][9] Store in a secured area away from children

and animals.[3]

Emergency Procedures
First Aid Measures
Acephate is a cholinesterase inhibitor.[10][12] Atropine is an antidote.[8]

If Swallowed: Rinse mouth. Call a physician or Poison Control Center immediately.[4][9] Do

not induce vomiting unless instructed to do so by a medical professional.

If Inhaled: Move the person to fresh air.[9] If breathing has stopped or is irregular, administer

artificial respiration and seek immediate medical attention.[10]

On Skin: Remove contaminated clothing immediately.[8][9] Wash skin thoroughly with soap

and water.

In Eyes: Hold eye open and rinse cautiously with water for several minutes.[9] Remove

contact lenses, if present, after the first few minutes and continue rinsing. Seek medical

advice if irritation persists.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.domyown.com/msds/Acephate_90_Prills1_MSDS.pdf
https://www.hpmindia.com/images/technicals/Acephate%20Technical.pdf
https://labelsds.com/images/user_uploads/Cntrl%20Sol%20Acephate%2075%20SP%20MSDS.pdf
https://www.chemicalbook.com/msds/Acephate.pdf
https://www.indofil.com/agro/imagehandler/image-handler.ashx?imagepath=products/material/sapper-84.pdf
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.indofil.com/agro/imagehandler/image-handler.ashx?imagepath=products/material/sapper-84.pdf
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.indofil.com/agro/imagehandler/image-handler.ashx?imagepath=products/material/sapper-84.pdf
https://labelsds.com/images/user_uploads/Cntrl%20Sol%20Acephate%2075%20SP%20MSDS.pdf
https://labelsds.com/images/user_uploads/Cntrl%20Sol%20Acephate%2075%20SP%20MSDS.pdf
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.domyown.com/msds/Acephate_90_Prills1_MSDS.pdf
https://www.hpmindia.com/images/technicals/Acephate%20Technical.pdf
https://www.beyondpesticides.org/assets/media/documents/pesticides/factsheets/Acephate.pdf
https://labelsds.com/images/user_uploads/Cntrl%20Sol%20Acephate%2075%20SP%20MSDS.pdf
https://bg.cpachem.com/msds?num=SB72&dnl=sd_-_Acephate_%5BCAS_30560-19-1%5D_%28SB72%29_%28EU%29.pdf
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.hpmindia.com/images/technicals/Acephate%20Technical.pdf
https://labelsds.com/images/user_uploads/Cntrl%20Sol%20Acephate%2075%20SP%20MSDS.pdf
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.carlroth.com/medias/SDB-21HC-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxODd8YXBwbGljYXRpb24vcGRmfGFERXdMMmhpTnk4NU1UZzRPVFk1TXpneE9URTRMMU5FUWw4eU1VaERYMDFVWDBWT0xuQmtaZ3w4YWI2Y2IyNjJhN2Y3OGQ2YjRhZjhkMWMyZDBiYzc2OWZkMjdlNGM2ODA1Mjc1MWJlZjJhMmZiNDEwMDM0OWFi
https://www.hpmindia.com/images/technicals/Acephate%20Technical.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards from Combustion: Heating to decomposition can produce toxic fumes, including

oxides of nitrogen, phosphorus, and sulfur.[9][11]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[9][10]

Accidental Release Measures
Personal Precautions: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust.[9]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

soil.[9][10]

Cleanup: Sweep or vacuum up the spilled material and place it in a suitable, labeled

container for disposal.[10][11] Moisten the material first to prevent dusting if appropriate.[11]

Physical and Chemical Properties
Table 2: Physical and Chemical Properties of Acephate-d3 and Acephate | Property | Value |

Source | | --- | --- | --- | | Chemical Formula | C₄H₇D₃NO₃PS |[2] | | Molecular Weight | 186.2

g/mol |[2] | | Appearance | White solid / Colorless crystals |[2][13][14] | | Odor | Pungent, like

sulfur or rotten cabbage |[8][13] | | Density | 1.35 g/cm³ at 20 °C |[6][9] | | Melting Point | 88–90

°C |[6] | | Solubility | Soluble in water (79-83.5 g/100 mL), chloroform, and DMSO.[2][6][13] | |

Vapor Pressure | 1.7 x 10⁻⁶ mmHg at 24 °C |[13] |

Toxicological Information
Acephate acts as a weak acetylcholinesterase inhibitor.[13] Its toxicity is partly attributed to its

metabolism into methamidophos, which is a more potent inhibitor.[13]

Table 3: Acute Toxicity Data for Acephate
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Route Species Value Source

Oral LD₅₀ Male Rat 945 mg/kg [2]

Oral LD₅₀ Female Rat 866 mg/kg [2]

Oral LD₅₀ Rat (general) 500-1000 mg/kg [4][12]

Dermal LD₅₀ Rat >2000 mg/kg

| Inhalation LC₅₀ | Rat (4-hour) | >15 mg/L |[13] |

Carcinogenicity: The U.S. EPA has classified acephate as a Group C, or possible human

carcinogen, based on an increased incidence of liver tumors in female mice.[11][12][15]

Reproductive Toxicity: In one study, a no-observable-effect level (NOEL) was not

established, with effects like low pregnancy rates and decreased numbers of live fetuses

observed at all tested doses (50 ppm and higher).[12]

Symptoms of Exposure: Acute overexposure can lead to symptoms of cholinesterase

inhibition, including headache, dizziness, nausea, vomiting, abdominal cramps, blurred

vision, excessive salivation, and sweating.[12] Severe poisoning can result in convulsions,

unconsciousness, and death.[15]

Experimental Protocols
Detailed, step-by-step experimental protocols for the toxicological assessment of Acephate-d3
are not available within the initial search results. The provided information cites the results of

such studies (e.g., LD₅₀ values) rather than the full methodologies. However, the types of

experiments conducted are standard toxicological assays.

For instance, the determination of an Oral LD₅₀ value typically involves the following general

workflow:

Animal Model Selection: A specific strain and sex of a laboratory animal (e.g., Wistar rats) is

chosen.
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Dose-Ranging Study: Preliminary studies are conducted with a small number of animals to

determine the approximate range of doses that cause mortality.

Main Study: Several groups of animals are administered single, escalating doses of the test

substance (Acephate) via oral gavage. A control group receives only the vehicle (e.g., water

or corn oil).

Observation: Animals are observed for a set period (typically 14 days) for signs of toxicity

and mortality. Body weight and clinical signs are recorded regularly.

Necropsy: At the end of the study, all animals are euthanized and a gross necropsy is

performed to identify any target organ effects.

Statistical Analysis: The mortality data is analyzed using statistical methods (e.g., Probit

analysis) to calculate the LD₅₀, which is the dose estimated to be lethal to 50% of the test

population.

Safety and Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of a chemical

substance like Acephate-d3 from receipt to disposal.
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Figure 1. Safe Chemical Handling Workflow
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Caption: Figure 1. A generalized workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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